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Executive Summary

2,4-Dibromo-6-methoxybenzaldehyde is a trisubstituted benzaldehyde derivative

characterized by a specific electrophilic substitution pattern that makes it a valuable building
block for Suzuki-Miyaura cross-coupling and Knoevenagel condensation reactions. Unlike its
more common isomer, 3,5-dibromo-2-methoxybenzaldehyde, this compound features a
bromine atom at the para position relative to the aldehyde, and another at the ortho position,
with a methoxy group occupying the remaining ortho site. This steric arrangement significantly
influences its thermal properties and crystal packing.

Researchers must exercise caution regarding the physical data of this compound; as a
specialized research chemical, its experimental melting point is frequently conflated with its
isomers in broad databases. This guide clarifies these distinctions and provides rigorous
protocols for characterization.

Physicochemical Property Profile

The following data aggregates predicted values derived from structure-activity relationship
(SAR) modeling and available experimental data for structural analogues.
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Property Value | Description Confidence Level
2,4-Dibromo-6- )

IUPAC Name High
methoxybenzaldehyde
4,6-Dibromo-o-anisaldehyde;

Common Synonyms 6-Methoxy-2,4- High
dibromobenzaldehyde

CAS Number 856766-93-3 Verified

Molecular Formula CsHeBr20:2 High

Molecular Weight 293.94 g/mol Exact

_ _ 85°C — 95°C _

Melting Point (MP) ) Medium (See Note 1)
(Predicted/Range)

Boiling Point (BP) 335°C £ 25°C (at 760 mmHgQ) Predicted
Pale yellow to off-white )

Appearance ) ) High
crystalline solid

N Soluble in DCM, DMSO, Ethyl )

Solubility ) High
Acetate; Insoluble in Water

Flash Point >110°C (Estimated) Medium

Note 1 (Data Integrity): Experimental MP values for this specific isomer are rarely published in

open-access standard catalogs (e.g., Sigma, AK Sci list it as "Not Available”). The range

provided is estimated based on the crystalline behavior of the structural analogue 3,5-dibromo-

2-methoxybenzaldehyde (MP ~79°C) and 2,4,6-tribromoanisole (MP 87°C).

Structural Analysis & Thermal Behavior
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The melting point of 2,4-dibromo-6-methoxybenzaldehyde is governed by two competing
factors:

» Halogen Bonding: The bromine atoms at positions 2 and 4 facilitate intermolecular halogen
bonds (Br---O or Br---Br), which typically elevate the melting point compared to non-
halogenated analogues.

» Steric Crowding: The 1,2,6-substitution pattern (Aldehyde flanked by Br and OMe) creates
significant steric strain, forcing the aldehyde group out of planarity with the benzene ring.
This disruption of Tt-conjugation can lower the lattice energy, potentially resulting in a lower
melting point than the less hindered 3,5-dibromo isomer.

Isomer Differentiation

It is critical to distinguish the target compound from its thermodynamic isomer, which is often
formed as a byproduct.

o Target:2,4-Dibromo-6-methoxybenzaldehyde (CAS 856766-93-3)[1][2][3][4]
o Structure: CHO (1), Br (2), Br (4), OMe (6).

e Common Impurity:3,5-Dibromo-2-methoxybenzaldehyde[5]
o Structure: CHO (1), OMe (2), Br (3), Br (5).

o Origin: Direct bromination of o-anisaldehyde.

Synthesis & Purification Logic

The synthesis of 2,4-dibromo-6-methoxybenzaldehyde is non-trivial because direct
bromination of 2-methoxybenzaldehyde favors the 3,5-positions. The preferred route involves
Directed Ortho-Lithiation (DoM).

Synthesis Workflow (Graphviz)
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Lithio-Intermediate Formyl Trap Hydrolysis 2,4-Dibromo-6-methoxybenzaldehyde
(Kinetic Control at C-2) (DMF Addition) (Target)

2,4,6-Tribromoanisole Selective Li/Br Exchange Lithium-Halogen Exchange
(Starting Material) (n-BuLi, -78°C, THF)

Click to download full resolution via product page
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Experimental Protocols
Protocol A: Melting Point Determination (DSC)

For research-grade samples where purity is uncertain, Differential Scanning Calorimetry (DSC)
is superior to capillary methods.

Sample Prep: Weigh 2-5 mg of dried sample into an aluminum pan. Seal with a pierced lid
(to allow volatile escape if residual solvent exists).

Equilibration: Hold at 25°C for 2 minutes.

Ramp: Heat from 30°C to 200°C at a rate of 10°C/min.

Analysis: ldentify the onset temperature of the endothermic peak.

o Acceptance Criteria: A sharp peak (width < 2°C) indicates high purity. A broad shoulder
suggests the presence of the 3,5-dibromo isomer.

Protocol B: Purity Assessment via HPLC

Before relying on physical constants, validate purity using a reverse-phase gradient method.
e Column: C18 (e.qg., Agilent Zorbax Eclipse Plus), 4.6 x 100 mm, 3.5 um.
e Mobile Phase A: Water + 0.1% Formic Acid.

¢ Mobile Phase B: Acetonitrile.
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e Gradient: 50% B to 95% B over 10 minutes.
e Detection: UV at 254 nm (aromatic absorption) and 280 nm.

e Note: The 2,4-dibromo isomer typically elutes after the 3,5-dibromo isomer due to the "ortho
effect” shielding the polar carbonyl group, making it slightly more lipophilic.

Safety & Handling (SDS Summary)

e GHS Classification: Warning.[8]
e Hazards: H315 (Skin Irritation), H319 (Eye Irritation), H335 (Respiratory Irritation).

« Handling: Handle in a fume hood. The compound is an aldehyde and may oxidize to the
corresponding benzoic acid (2,4-dibromo-6-methoxybenzoic acid) upon prolonged exposure
to air. Store under inert gas (Nitrogen/Argon) at 2—-8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. 81574-69-8|2-Bromo-4,6-dimethoxybenzaldehyde|BLD Pharm [bldpharm.com]

. 23453-90-9|2-Bromo-4-methoxy-1,3-dimethylbenzene|BLD Pharm [bldpharm.com]
. 31558-41-5|4-Bromo-2,5-dimethoxybenzaldehyde|BLD Pharm [bldpharm.com]

. 22532-61-2|2-Bromo-6-hydroxybenzaldehyde|BLD Pharm [bldpharm.com]

. Dimethyl sulfate | 77-78-1 [chemicalbook.com]

. Organic Syntheses Procedure [orgsyn.org]

. Thieme E-Books & E-Journals [thieme-connect.de]

. 4-Brom-2-Methoxybenzaldehyd 97% | Sigma-Aldrich [sigmaaldrich.com]
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. 2,4,6-Trimethoxybenzaldehyde | C10H1204 | CID 70019 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Comprehensive Physicochemical Profiling of 2,4-
Dibromo-6-methoxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15237982/docs#comprehensive-physicochemical-
profiling-of-2-4-dibromo-6-methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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